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Compound of Interest

Compound Name: NJK14047

Cat. No.: B12377266 Get Quote

For laboratory professionals engaged in pioneering research and development, the safe

handling of chemical compounds is paramount. This document provides comprehensive,

immediate safety and logistical information for the use of NJK14047, a p38 MAPK inhibitor.

Adherence to these guidelines is critical to ensure a safe laboratory environment and the

integrity of your research.

Hazard Identification and Personal Protective
Equipment
NJK14047 is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting

effects.[1] Appropriate personal protective equipment (PPE) is mandatory to prevent exposure.

Summary of Required Personal Protective Equipment

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12377266?utm_src=pdf-interest
https://www.benchchem.com/product/b12377266?utm_src=pdf-body
https://www.benchchem.com/product/b12377266?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC21388.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields

Protects eyes from splashes or

dust.[1]

Hand Protection Protective gloves
Prevents skin contact and

absorption.[1]

Body Protection Impervious clothing
Provides a barrier against

accidental spills.[1]

Respiratory Protection Suitable respirator

Use in well-ventilated areas is

crucial; a respirator prevents

inhalation of dust or aerosols.

[1]

Operational Handling and Storage
Proper handling and storage are critical to maintaining the stability of NJK14047 and ensuring

the safety of laboratory personnel.

Storage Conditions[1]

Form Storage Temperature

Powder -20°C

In Solvent -80°C

Key Handling Precautions:[1]

Avoid inhalation, and contact with eyes and skin.

Prevent the formation of dust and aerosols.

Use only in areas with appropriate exhaust ventilation.

Do not eat, drink, or smoke when using this product.
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Wash skin thoroughly after handling.

Keep the container tightly sealed in a cool, well-ventilated area.

Store away from direct sunlight and sources of ignition.

Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling NJK14047 from receipt to

disposal.

Preparation and Area Setup:

Ensure a designated, well-ventilated workspace is prepared. An operational chemical

fume hood is required.

Verify that a safety shower and eye wash station are accessible.[1]

Gather all necessary PPE as specified in the table above.

Donning Personal Protective Equipment:

Put on impervious clothing, followed by protective gloves and safety goggles with side-

shields.

If there is a risk of aerosol formation, a suitable respirator must be worn.

Compound Handling:

When weighing or reconstituting the powdered form, perform these actions within a

chemical fume hood to minimize inhalation risk.

If working with the compound in a solvent, handle it with care to avoid splashes.

In Case of Exposure:

Eye Contact: Immediately flush eyes with large amounts of water, separating eyelids to

ensure thorough rinsing. Remove contact lenses if present. Seek prompt medical
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attention.[1]

Skin Contact: Rinse the affected skin area thoroughly with large amounts of water.

Remove contaminated clothing and shoes. Seek medical advice.[1]

Inhalation: Move the individual to fresh air immediately.[1]

Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse the mouth

with water.[1]

Spill Management:

Evacuate personnel to a safe area.[1]

Wear full personal protective equipment.[1]

For solutions, absorb the spill with a finely-powdered liquid-binding material such as

diatomite.[1]

Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Collect all spillage and contaminated materials for proper disposal.[1]

Prevent spills from entering drains or water courses.[1]

Waste Disposal:

Dispose of all waste containing NJK14047, including empty containers and contaminated

materials, in an approved waste disposal plant.[1]

Avoid release to the environment.[1]

Workflow for Safe Handling of NJK14047
The following diagram illustrates the logical flow of operations for safely handling NJK14047.
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Caption: Workflow for the safe handling of NJK14047 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12377266?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

